Cas no 2511-09-3 (Ethyl Phenylphosphinate)
Ethyl Phenylphosphinate structure
Product Name:Ethyl Phenylphosphinate
CAS No:2511-09-3
MF:C8H10O2P
MW:169.137563228607
MDL:MFCD11505905
CID:43089
PubChem ID:24866017
Update Time:2025-04-18
Ethyl Phenylphosphinate Chemical and Physical Properties
Names and Identifiers
-
- Phenyl ethylphosphinate
- Ethyl phenylphosphinate
- O-Ethyl phenylphosphinate
- Phenylphosphinic acid ethyl ester
- Phosphinic acid,phenyl-,ethyl ester
- J-015815
- D70780
- Phosphinic acid, P-phenyl-, ethyl ester
- FT-0686421
- WLN: OPHR&O2
- AS-63911
- Phosphinic acid, phenyl-, ethyl ester
- SCHEMBL313072
- UNUJZVUJPIOMGH-UHFFFAOYSA-N
- Phosphinic acid, ethyl ester
- ethoxy-oxo-phenylphosphanium
- 2511-09-3
- CS-0151414
- AKOS027325270
- NSC 300841
- NSC-300841
- C8H11O2P
- J-521276
- Ethyl phenylphosphinate, 94%
- SY257193
- NSC300841
- DB-009221
- YJSXLGKPMXKZJR-UHFFFAOYSA-N
- FE64836
- 46PYX7V398
- Ethyl Phenylphosphinate
-
- MDL: MFCD11505905
- Inchi: 1S/C8H10O2P/c1-2-10-11(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+1
- InChI Key: YJSXLGKPMXKZJR-UHFFFAOYSA-N
- SMILES: [P+](C1C=CC=CC=1)(=O)OCC
Computed Properties
- Exact Mass: 170.05000
- Monoisotopic Mass: 169.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.129 g/mL at 25 °C(lit.)
- Boiling Point: 94-95 °C/1 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.526(lit.)
- PSA: 49.77000
- LogP: 1.82310
- Solubility: Not determined
Ethyl Phenylphosphinate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- RTECS:SZ5600000
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,Room Temperature
- Risk Phrases:R22
Ethyl Phenylphosphinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A105082-250mg |
Ethyl phenylphosphinate |
2511-09-3 | 95% | 250mg |
$5.0 | 2025-02-21 | |
| Ambeed | A105082-1g |
Ethyl phenylphosphinate |
2511-09-3 | 95% | 1g |
$7.0 | 2025-02-21 | |
| Ambeed | A105082-5g |
Ethyl phenylphosphinate |
2511-09-3 | 95% | 5g |
$17.0 | 2025-02-21 | |
| Ambeed | A105082-10g |
Ethyl phenylphosphinate |
2511-09-3 | 95% | 10g |
$21.0 | 2025-02-21 | |
| Ambeed | A105082-25g |
Ethyl phenylphosphinate |
2511-09-3 | 95% | 25g |
$48.0 | 2025-02-21 | |
| Ambeed | A105082-100g |
Ethyl phenylphosphinate |
2511-09-3 | 95% | 100g |
$191.0 | 2025-02-21 | |
| TRC | E932045-1ml |
Ethyl Phenylphosphinate |
2511-09-3 | 1ml |
$75.00 | 2023-05-18 | ||
| TRC | E932045-2.5ml |
Ethyl Phenylphosphinate |
2511-09-3 | 2.5ml |
$138.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133085-25ml |
Ethyl Phenylphosphinate |
2511-09-3 | 94% | 25ml |
¥1015.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E133085-5ml |
Ethyl Phenylphosphinate |
2511-09-3 | 94% | 5ml |
¥280.90 | 2023-09-03 |
Ethyl Phenylphosphinate Related Literature
-
Zhiping Yang,Xiaodong Gu,Li-Biao Han,Jun (Joelle) Wang Chem. Sci. 2020 11 7451
-
Satish Kumar Nune,Masato Tanaka Chem. Commun. 2007 2858
-
3. Photoreduction and photoarylation of O-ethyl S-n-propyl phenylphosphonothioateHendrik P. Benschop,Cornelis A. G. Konings,Dominique H. J. M. Platenburg,Rudolf Deen J. Chem. Soc. Perkin Trans. 2 1980 198
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Xin Chen,Xu Li,Xiao-Lan Chen,Ling-Bo Qu,Jian-Yu Chen,Kai Sun,Zhi-Dong Liu,Wen-Zhu Bi,Ying-Ya Xia,Hai-Tao Wu,Yu-Fen Zhao Chem. Commun. 2015 51 3846
-
Jiaxi Xu New J. Chem. 2023 47 5441
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